Cas no 2228612-39-1 (2-1-(quinolin-4-yl)cyclopropylacetic acid)

• Product Name: 2-1-(quinolin-4-yl)cyclopropylacetic acid
• CAS No: 2228612-39-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6224940
• PubChem ID: 165698456
• Update Time: 2025-06-29

2-1-(quinolin-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(quinolin-4-yl)cyclopropylacetic acid
• 2228612-39-1
• 2-[1-(quinolin-4-yl)cyclopropyl]acetic acid
• EN300-1747652

• Inchi： 1S/C14H13NO2/c16-13(17)9-14(6-7-14)11-5-8-15-12-4-2-1-3-10(11)12/h1-5,8H,6-7,9H2,(H,16,17)
• InChI Key： CBAFORGLWHZPAT-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CN=C3C=CC=CC=23)CC1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(quinolin-4-yl)cyclopropylacetic acid

Introduction to 2-1-(quinolin-4-yl)cyclopropylacetic acid (CAS No. 2228612-39-1)

2-1-(quinolin-4-yl)cyclopropylacetic acid (CAS No. 2228612-39-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to 2-1-(quinolin-4-yl)cyclopropylacetic acid.

The chemical structure of 2-1-(quinolin-4-yl)cyclopropylacetic acid is composed of a cyclopropyl ring attached to an acetic acid moiety, with a quinoline substituent at the 4-position. This arrangement imparts distinct physicochemical properties to the molecule, making it an interesting candidate for various biochemical studies. The cyclopropyl ring, known for its strain energy and reactivity, can influence the compound's interactions with biological targets. The quinoline moiety, on the other hand, is a common scaffold in many bioactive molecules and has been associated with diverse pharmacological activities.

Recent studies have explored the biological activities of 2-1-(quinolin-4-yl)cyclopropylacetic acid. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that 2-1-(quinolin-4-yl)cyclopropylacetic acid exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 2-1-(quinolin-4-yl)cyclopropylacetic acid has also been investigated for its antitumor activity. A study conducted by a team of scientists at a leading pharmaceutical research institute demonstrated that the compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings highlight the potential of 2-1-(quinolin-4-yl)cyclopropylacetic acid as a lead compound for developing new anticancer drugs.

In addition to its therapeutic potential, 2-1-(quinolin-4-yl)cyclopropylacetic acid has been studied for its pharmacokinetic properties. Research published in the European Journal of Pharmaceutical Sciences reported that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the drug can effectively reach its target site and exert its intended effects without causing significant side effects.

The synthesis of 2-1-(quinolin-4-yl)cyclopropylacetic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, with one efficient method involving the coupling of a cyclopropylcarboxylic acid derivative with a quinoline derivative using palladium-catalyzed cross-coupling reactions. This approach not only simplifies the synthesis process but also allows for easy modification of the structure to generate analogs with enhanced biological activities.

The safety profile of 2-1-(quinolin-4-yl)cyclopropylacetic acid is another important aspect that has been thoroughly evaluated. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its further development as a potential drug candidate.

In conclusion, 2-1-(quinolin-4-yl)cyclopropylacetic acid (CAS No. 2228612-39-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and potential therapeutic applications make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, paving the way for its eventual use in treating various diseases.